Cas no 1246818-40-5 (6-Desamino 6-Chloro Etravirine-13C3)

• Product Name: 6-Desamino 6-Chloro Etravirine-13C3
• CAS No: 1246818-40-5
• MF: C₂₀H₁₃BrClN₅O
• MW: 457.685086011887
• CID: 4553831
• Update Time: 2025-05-19

6-Desamino 6-Chloro Etravirine-13C3 Chemical and Physical Properties

Names and Identifiers

• 6-Desamino 6-Chloro Etravirine-13C3
• 4-[[5-BroMo-6-chloro-2-[(4-cyanophenyl)aMino]-4-pyriMidinyl]oxy]-3,5-diMethyl-benzonitrile-13C3

• Inchi： 1S/C20H13BrClN5O/c1-11-7-14(10-24)8-12(2)17(11)28-19-16(21)18(22)26-20(27-19)25-15-5-3-13(9-23)4-6-15/h3-8H,1-2H3,(H,25,26,27)/i7+1,10+1,14+1
• InChI Key： ODWHQRYHASBLKO-BBDLYGHCSA-N
• SMILES： [13C](#N)[13C]1=CC(C)=C(OC2C(Br)=C(Cl)N=C(NC3=CC=C(C#N)C=C3)N=2)C(C)=[13CH]1

Additional information on 6-Desamino 6-Chloro Etravirine-13C3

Introduction to 6-Desamino 6-Chloro Etravirine-13C3 (CAS No. 1246818-40-5) and Its Applications in Modern Medicinal Chemistry

6-Desamino 6-Chloro Etravirine-13C3, identified by the Chemical Abstracts Service Number (CAS No.) 1246818-40-5, is a significant compound in the realm of medicinal chemistry. This isotope-labeled derivative of etravirine, a well-known non-nucleoside reverse transcriptase inhibitor (NNRTI), has garnered attention due to its unique structural and functional properties. The introduction of the carbon-13 isotope into the molecular framework not only enhances its utility in diagnostic and research applications but also opens new avenues for understanding its pharmacokinetic behavior.

The compound 6-Desamino 6-Chloro Etravirine-13C3 belongs to the class of antiretroviral agents, specifically designed for the treatment of HIV infections. Its development is rooted in the continuous quest for more effective and less toxic therapeutic agents. The modification of etravirine by replacing the amino group with a chloro group and incorporating a carbon-13 isotope has resulted in a molecule with improved metabolic stability and enhanced analytical detectability.

In recent years, the pharmaceutical industry has seen a surge in the demand for labeled compounds, particularly those used in metabolic studies and drug metabolism research. 6-Desamino 6-Chloro Etravirine-13C3 serves as an excellent tool for researchers studying the metabolic pathways of NNRTIs. The use of stable isotopes like carbon-13 allows for non-invasive tracking of drug metabolism, providing valuable insights into how these compounds are processed within the body.

The structural modification of etravirine into 6-Desamino 6-Chloro Etravirine-13C3 has been strategically designed to address several key pharmacological challenges. The chloro substitution at the 6-position enhances binding affinity to the HIV reverse transcriptase enzyme, thereby improving therapeutic efficacy. Simultaneously, the incorporation of the carbon-13 isotope facilitates high-resolution mass spectrometry (HRMS) analysis, enabling precise quantification and structural elucidation.

One of the most compelling aspects of 6-Desamino 6-Chloro Etravirine-13C3 is its potential in clinical trials and therapeutic monitoring. The labeled nature of this compound makes it an ideal candidate for pharmacokinetic studies, where researchers can monitor drug absorption, distribution, metabolism, and excretion (ADME) profiles in vivo. This information is crucial for optimizing dosing regimens and predicting patient responses to therapy.

Recent studies have highlighted the importance of isotopically labeled drugs in personalized medicine. 6-Desamino 6-Chloro Etravirine-13C3 exemplifies this trend by offering a tool that can be tailored to individual patient needs. By leveraging advanced analytical techniques, clinicians can gain deeper insights into how patients metabolize antiretroviral drugs, leading to more personalized and effective treatment strategies.

The synthesis of 6-Desamino 6-Chloro Etravirine-13C3 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced catalytic processes and chiral resolution techniques are employed to achieve the desired stereochemical configuration. These synthetic advancements not only enhance the production efficiency but also contribute to reducing costs, making such labeled compounds more accessible for widespread use in research and clinical settings.

The role of 6-Desamino 6-Chloro Etravirine-13C3 extends beyond antiviral therapy. Its unique properties make it a valuable asset in drug discovery pipelines, particularly for identifying new lead compounds with similar mechanisms of action. By serving as a reference standard, this compound aids in the development of novel NNRTIs that could offer improved efficacy and safety profiles.

As our understanding of disease mechanisms continues to evolve, so does our reliance on advanced chemical tools like 6-Desamino 6-Chloro Etravirine-13C3. The integration of isotopic labeling into drug design represents a significant step forward in precision medicine. This approach not only enhances our ability to study drug metabolism but also paves the way for more targeted and effective therapies.

In conclusion, 6-Desamino 6-Chloro Etravirine-13C3 (CAS No. 1246818-40-5) stands as a testament to the ingenuity of modern medicinal chemistry. Its development underscores the importance of structural innovation and isotopic labeling in creating next-generation therapeutic agents. As research progresses, we can expect this compound to play an increasingly pivotal role in both clinical practice and scientific exploration.